Cas no 1206248-93-2 (Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester)

• Product Name: Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester
• CAS No: 1206248-93-2
• MF: C₁₆H₂₂N₂O₂
• MW: 274.36
• MDL: MFCD14581755
• CID: 5088462
• Update Time: 2025-05-26

Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester

• MDL： MFCD14581755
• Inchi： 1S/C16H22N2O2/c19-16(20-12-13-5-2-1-3-6-13)18-10-8-15-14(11-18)7-4-9-17-15/h1-3,5-6,14-15,17H,4,7-12H2
• InChI Key： MNVMONKUQOPRJD-UHFFFAOYSA-N
• SMILES： C1=CC=CC(COC(=O)N2CC3CCCNC3CC2)=C1

Additional information on Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester

Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester (CAS No. 1206248-93-2): An Overview of Its Structure, Synthesis, and Applications

Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester (CAS No. 1206248-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester makes it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular formula of Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester is C₁₇H₂₁N₃O₂, and its molecular weight is approximately 295.37 g/mol. The compound features a fully saturated octahydro-naphthyridine ring system attached to a carboxylic acid benzyl ester moiety. This structural arrangement confers specific chemical properties and reactivity patterns that are crucial for its applications in organic synthesis and medicinal chemistry.

Synthesis of Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester

The synthesis of Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester involves several well-documented steps. One common approach is the cyclization of an appropriate precursor followed by functional group manipulation to introduce the carboxylic acid benzyl ester functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

A notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions to construct the naphthyridine core. This method not only improves the yield but also reduces the formation of by-products, making it a preferred choice in industrial settings. Additionally, the use of green solvents and catalysts has been explored to enhance the sustainability of the synthesis process.

Biological Activity and Applications

Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester has been extensively studied for its potential biological activities. Research has shown that compounds within this class exhibit a range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. These properties are attributed to the unique structural features of naphthyridines, which allow them to interact with various biological targets.

In particular, studies have demonstrated that derivatives of Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester can inhibit key enzymes involved in inflammatory pathways, making them promising candidates for the development of anti-inflammatory drugs. Additionally, preliminary in vitro and in vivo experiments have indicated that these compounds can effectively target cancer cells by disrupting cellular processes such as DNA replication and protein synthesis.

Clinical Trials and Future Prospects

The promising results from preclinical studies have led to increased interest in advancing compounds derived from Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester into clinical trials. Several pharmaceutical companies are currently investigating these derivatives for their potential therapeutic applications in conditions such as chronic inflammation and cancer.

Clinical trials are essential for evaluating the safety and efficacy of these compounds in human subjects. Early-phase trials have shown favorable pharmacokinetic profiles and tolerability, paving the way for further investigation in larger patient populations. The ongoing research aims to optimize dosing regimens and explore combination therapies to enhance treatment outcomes.

Safety Considerations

Safety is a critical aspect of drug development, and thorough assessments are conducted to ensure that compounds derived from Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester are safe for human use. Preclinical toxicology studies have indicated that these compounds exhibit low toxicity at therapeutic doses. However, continuous monitoring is necessary to identify any potential adverse effects during clinical trials.

In conclusion, Octahydro-[1,6]naphthyridine-6-carboxylic acid benzyl ester (CAS No. 1206248-93-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will further elucidate its therapeutic potential and contribute to advancements in healthcare.